1h-Pyrazolo[3,4-d]pyrimidine-4,6(5h,7h)-dione,3-bromo-

Here's what we do know:

• Pyrazolopyrimidine Scaffold: The core structure of this molecule, the pyrazolopyrimidine scaffold, is present in various bioactive compounds. These compounds are currently being explored for their potential applications in medicinal chemistry [].
• Synthetic Intermediate: Due to the presence of a reactive bromine group, 3-bromo-1h-Pyrazolo[3,4-d]pyrimidine-4,6(5h,7h)-dione could potentially serve as a useful intermediate in the synthesis of more complex pyrazolopyrimidine-based molecules with desired biological properties.

1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,3-bromo- is an organic compound characterized by its unique heterocyclic structure. Its molecular formula is C7H3BrN4O2, and it has a molar mass of 231.01 g/mol. The compound features a pyrazolo[3,4-d]pyrimidine core with a bromine atom substituent at the 3-position and two carbonyl groups at the 4 and 6 positions. This compound is part of a class of pyrazolo derivatives that have garnered attention for their potential biological activities, particularly in medicinal chemistry.

The chemical reactivity of 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,3-bromo- can be attributed to its functional groups. It can undergo various reactions typical of heterocycles:

• Nucleophilic Substitution: The bromine atom can be displaced by nucleophiles in substitution reactions.
• Condensation Reactions: The carbonyl groups can participate in condensation reactions with amines or alcohols.
• Cyclization: Under certain conditions, this compound may also participate in cyclization reactions to form more complex structures.

These reactions are essential for synthesizing derivatives with modified biological activities or enhanced pharmacological properties.

1H-Pyrazolo[3,4-d]pyrimidine derivatives have been studied for their biological activities, particularly as potential inhibitors of cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle. Research indicates that compounds within this class exhibit significant cytotoxic effects against various cancer cell lines, including MCF-7 and HCT-116. For example, some derivatives have shown IC50 values in the nanomolar range, indicating potent anticancer activity . Additionally, these compounds may induce apoptosis and alter cell cycle progression in cancer cells.

Several synthetic routes have been developed for 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione derivatives:

• Multicomponent Reactions: One common method involves the reaction of hydrazines with appropriate carbonyl compounds and α-halo ketones.
• Cyclization Techniques: The synthesis often includes cyclization steps where intermediates are formed through the reaction of hydrazines with pyrimidine derivatives.
• Bromination: The introduction of bromine at the 3-position can be accomplished through electrophilic bromination of the pyrazolo framework .

These methods allow for the efficient production of various derivatives with tailored biological properties.

The applications of 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione extend into several fields:

• Pharmaceutical Development: Due to their anticancer properties, these compounds are being explored as potential therapeutics targeting CDK2 and other kinases involved in cancer progression.
• Biochemical Research: They serve as tools in studying cell cycle regulation and apoptosis mechanisms.
• Material Science: Some derivatives may also find applications in developing new materials due to their unique electronic properties.

Interaction studies have revealed that 1H-Pyrazolo[3,4-d]pyrimidine derivatives can effectively bind to CDK2/cyclin A2 complexes. Molecular docking simulations have indicated that these compounds fit well into the active site of CDK2, forming hydrogen bonds that stabilize the complex. Such interactions are crucial for their inhibitory activity against cancer cell proliferation . Furthermore, studies on structure-activity relationships (SAR) have provided insights into how modifications to the pyrazolo structure can enhance binding affinity and selectivity towards specific targets.

1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione shares structural similarities with several other heterocyclic compounds. Here are some notable comparisons:

Uniqueness

The uniqueness of 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione lies in its specific bromination at the 3-position and its dual carbonyl functionalities at positions 4 and 6. This configuration not only enhances its biological activity but also distinguishes it from other pyrazolo derivatives that may lack such substituents or functional groups.

Historical Context and Molecular Framework

The bicyclic pyrazolo[3,4-d]pyrimidine scaffold mimics purine topologies while providing synthetic versatility for kinase targeting [1] [2]. Bromination at the C-3 position introduces a strongly electron-withdrawing substituent that can engage in halogen bonding with electron-rich residues inside kinase hinge regions, augmenting affinity.

Electron-Withdrawing Groups as Modulators of Electronic Density

Electron-withdrawing substituents lower the highest occupied molecular orbital energy of the ring, fostering π-stacking and halogen-bond interactions that stabilize enzyme–ligand complexes [3]. Bromine, because of its larger polarizability, often outperforms chlorine or fluorine in forming such contacts [4] [5].

Mechanistic Basis for Halogen Influence on Target Recognition

Crystallographic analyses of brominated pyrazolopyrimidines bound to Bruton's tyrosine kinase and phosphatidylinositol 3-kinase δ reveal a triad of stabilizing forces: (a) classic hinge hydrogen bonds via N-1 and C-2 carbonyl, (b) π–π stacking with Phe540 (BTK) or Tyr813 (PI3K δ), and (c) σ-hole-mediated halogen bonds between the C-3 bromine and backbone carbonyl oxygens [4].

Quantitative Effects on Binding Affinity

Table 1. Impact of Electron-Withdrawing Substituents on Dual BTK/PI3K δ Inhibition

Compounds bearing halogens at the para-position of the phenoxy ring display markedly lower IC₅₀ values than methyl- or methoxy-substituted controls, with the 4-bromo analogue 18 achieving balanced low-nanomolar dual inhibition [4].

Comparative Case Study in AKT1 Inhibition

An independent AKT inhibitor series confirms the pattern: replacing hydrogen with bromine or chlorine at C-3 transforms an inactive scaffold (10a) into nanomolar inhibitors (10g, 10h) [5].

Table 2. C-3 Halogenation Elevates AKT1 Potency

Theoretical and Computational Insights

Density functional theory calculations indicate that bromination increases molecular electrostatic potential around the σ-hole by 2–4 kcal·mol⁻¹ relative to chlorination, intensifying halogen-bond strength and explaining the affinity gains seen empirically.

Impact of Electron-Withdrawing Groups on Target Binding Affinity

Electronic Polarization and Halogen Bond Geometry

The anisotropic charge distribution of bromine supports linear C-Br···O angles near 170°, matching the geometry observed in BTK co-crystals where bromine aligns with the backbone carbonyl of Thr474 [4].

Role of Auxiliary Hydroxyl Groups

Phenolic hydroxyls at the aryl ring (e.g., 18) undertake additional hydrogen bonds but are metabolic liabilities; methylation (20) compromises potency yet improves metabolic stability, illustrating the trade-off between affinity and clearance [4].

Scaffold-Dependent Sensitivity to EWGs

Pyrazolo[3,4-d]pyrimidine-4,6-diones tolerate bulky halogens without steric clashes because the lactam array enforces planarity, situating C-3 substituents orthogonal to the hinge plane where pocket volume is ample [1].

Comparative Analysis of C-3 Substituent Effects on Pharmacokinetic Profiles

Mouse Pharmacokinetics of Halogen Variants

Table 3. C-3 Substitution Governs Key Mouse Pharmacokinetic Parameters

Halogen enlargement from fluorine to bromine lowers systemic clearance two-fold (16 → 18) and nearly doubles bioavailability, likely because increased lipophilicity enhances microsomal stability while still avoiding efflux penalties [4].

Physicochemical Correlates

LogP increases from 3.1 (fluoro) to 3.8 (bromo), promoting passive permeability but risking plasma protein binding saturation [6]. Nonetheless, protein binding of brominated analogues remains acceptably high (≈98%) without impairing free fraction to the extent observed in more hydrophobic phenyl-ether controls [6].

Metabolic Stability and Conjugative Liability

Hydroxylated halogen analogues experience rapid UDP-glucuronosyltransferase-mediated clearance; hence, the bromo–phenol pair (18) shows moderate clearance, whereas the methoxy variant (20) resists conjugation, explaining its superior half-life despite weaker potency [4].

Translational Outlook for Brominated Analogues

The balanced profile of compound 18—potent dual inhibition, acceptable half-life, and tractable bioavailability—positions 3-bromo derivatives as promising leads for autoimmune and oncological indications where BTK/PI3K δ dual blockade is advantageous [4].